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Compound of Interest

Compound Name: Reutericyclin

Cat. No.: B1139114 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Reutericyclin, a heat-stable tetramic acid derivative

antimicrobial agent. Adherence to these procedures is critical for maintaining laboratory safety

and environmental protection.

Core Safety and Handling Principles
Reutericyclin, while classified as not a hazardous substance or mixture in its pure form

according to its Safety Data Sheet, requires careful handling and disposal, particularly in

concentrated forms or when mixed with other laboratory reagents.[1] Improper disposal of

antibiotics can contribute to environmental contamination and the development of antimicrobial

resistance.[2][3][4]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety glasses, gloves, and a lab coat, when handling Reutericyclin in any form.

Avoid Inhalation and Contact: Minimize the generation of dust or aerosols. In case of contact

with eyes or skin, rinse thoroughly with water.[1]

Consult Institutional Guidelines: These procedures are a general guide. Always consult and

adhere to your institution's specific waste disposal protocols and local regulations.[2][4]
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Reutericyclin Waste Categorization and Disposal
Procedures
The heat and pressure stability of Reutericyclin renders standard autoclaving ineffective for its

degradation. Therefore, all Reutericyclin waste must be treated as chemical waste.[2][4]

Table 1: Reutericyclin Waste Streams and Disposal Methods

Waste Stream Description Disposal Procedure

Solid Reutericyclin
Pure, solid (powder) form of

Reutericyclin.

Treat as chemical waste.

Collect in a clearly labeled,

sealed container designated

for solid chemical waste.

Concentrated Stock Solutions

Reutericyclin dissolved in

solvents (e.g., DMSO,

isopropanol/water).

Treat as hazardous chemical

waste.[2][4] Collect in a

designated, sealed, and

properly labeled solvent waste

container. Do not mix with

incompatible chemicals.

Contaminated Labware (Solid)

Pipette tips, tubes, flasks,

gloves, etc., contaminated with

Reutericyclin.

Place in a designated, sealed

biohazard or chemical waste

bag and dispose of according

to institutional chemical waste

procedures.

Aqueous Solutions (Low

Concentration)

Media, buffers, or other

aqueous solutions containing

low concentrations of

Reutericyclin.

Do not pour down the drain.

Treat as chemical waste.

Collect in a clearly labeled,

sealed container for aqueous

chemical waste.

Step-by-Step Disposal Protocol for Reutericyclin
Waste
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Segregation: At the point of generation, separate Reutericyclin waste from other laboratory

waste streams.

Containment:

Solid Waste: Place in a robust, leak-proof container with a secure lid. Label the container

clearly as "Reutericyclin Waste (Solid)."

Liquid Waste: Use a designated, compatible chemical waste container. For concentrated

stock solutions, use a solvent waste container. For aqueous solutions, use an aqueous

chemical waste container. Ensure containers are clearly labeled with "Reutericyclin
Waste (Liquid)" and the solvent if applicable.

Labeling: All waste containers must be labeled with the following information:

Waste Type: "Chemical Waste"

Contents: "Reutericyclin" (and any other chemical components)

Hazard Information: "Caution: Heat-Stable Antimicrobial"

Date of Accumulation

Principal Investigator/Laboratory Contact Information

Storage: Store sealed waste containers in a designated, well-ventilated, and secure area

away from incompatible materials, awaiting pickup by your institution's environmental health

and safety (EHS) department.

Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's EHS office.

Experimental Data on Reutericyclin Properties
Understanding the physicochemical properties of Reutericyclin is crucial for its safe handling

and disposal.

Table 2: Physicochemical Properties of Reutericyclin
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Property Value/Description Citation

Molecular Formula C₂₀H₃₁NO₄ [1]

Molecular Weight 349.46 g/mol [1]

Appearance Solid

Solubility

Poorly soluble in water.

Soluble in DMSO and

isopropanol/water mixtures.

Stability

Heat- and pressure-stable.

Stock solutions are stable for

months at -20°C or -80°C.

Chemical Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Visual Guide to Reutericyclin Disposal Workflow
The following diagram illustrates the decision-making process and proper workflow for the

disposal of different forms of Reutericyclin waste.
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Reutericyclin Disposal Workflow

Reutericyclin Waste Generated
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Caption: Workflow for the proper segregation and disposal of Reutericyclin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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